Cas no 1617-70-5 (Lupenone)
Lupenone is a lupine type triterpenoid isolated from Musa basjoo Lupenone has various pharmacological activities, including anti-inflammatory, antiviral, antidiabetic, anticancer, improving Chagas disease without major toxicity
Lupenone structure
Lupenone Properties
Names and Identifiers
-
- Lup-20(29)-en-3-one
- LUPANONE
- LUPENONE
- 18-LUPEN-3-ONE
- [ "" ]
- -en-3-one
- Lup-20(29)
- Aids082905
- Aids-082905
- LUPENONE(RG)
- Lupa-20(30)-ene-3-one
- 5α-Lup-20(29)-en-3-one
- lupeone
- BIDF1010
- BDBM50241944
- AK112312
- ST24047508
- C16990
- A883058
- (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
- NSC 281807
- SCHEMBL1224027
- AC-35031
- (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
- (1S,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,3a,4,5,5a,5b,6,7,7a,8,11a,11b,12,13,13a,13b-octadecahydro-9H-cyclopenta[a]chrysen-9-one
- CHEBI:67823
- 1617-70-5
- CHEMBL486393
- Q27136299
- (1R,3aR,4S,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-eicosahydro-cyclopenta[a]chrysen-9-one
- AKOS016009444
- MFCD00083578
- HY-N2590
- Lup-20(30)-en-3-one
- CS-0022942
- AS-78715
- BAA61770
- 3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
- GRBHNQFQFHLCHO-UHFFFAOYSA-N
- NSC-281807
- NSC281807
- AKOS032948334
- DTXSID90936586
- Lupen-3-one
- ConMedNP.2239
- Dataset-S1.162
- (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta(a)chrysen-9-one
- Lup-20(29)-en-3-one; Lup-20(30)-en-3-one
- DA-75157
- GRBHNQFQFHLCHO-BHMAJAPKSA-N
- Lupenone
- +Expand
-
- MFCD00083578
- GRBHNQFQFHLCHO-BHMAJAPKSA-N
- 1S/C30H48O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-23,25H,1,9-18H2,2-8H3/t20-,21+,22-,23+,25+,27+,28-,29+,30+/m0/s1
- O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]
Computed Properties
- 424.370516g/mol
- 0
- 9.6
- 0
- 1
- 1
- 424.370516g/mol
- 424.370516g/mol
- 17.1Ų
- 31
- 807
- 0
- 9
- 0
- 0
- 0
- 1
- 424.7
Experimental Properties
- 8.23300
- 17.07000
- 485.7℃ at 760 mmHg
- 165-167°C
- 0.0±1.2 mmHg at 25°C
- 201.6±15.1 °C
- Powder
- 1.0±0.1 g/cm3
Lupenone Price
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Shanghai Aladdin Biochemical Technology Co., Ltd
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Lupenone Related Literature
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1. 3-Oxolup-20(29)-en-30-al, a new lupane from Gymnosporia emarginata(Celastraceae)Dharmassree B. T. Wijeratne,Vijaya Kumar,M. Uvais S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1981 2724
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2. 544. The chemistry of the triterpenes. Part XII. The action of formic acid on lupeolT. R. Ames,G. S. Davy,T. G. Halsall,E. R. H. Jones J. Chem. Soc. 1952 2868
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3. Structures of four new oxygenated lupanes from Pleurostylia opposita(Celastraceae)Anura P. Dantanarayana,N. Savitri Kumar,M. Uvais S. Sultanbawa,Sinnathamby Balasubramaniam J. Chem. Soc. Perkin Trans. 1 1981 2717
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4. Index pages
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5. 145. The ultraviolet absorption of isolated ethylenic bondsP. S. Ellington,G. D. Meakins J. Chem. Soc. 1960 697
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6. 951. Infrared spectra of natural products. Part VI. The characterization of equatorial and axial 3-hydroxyl groups in triterpenoidsI. L. Allsop,A. R. H. Cole,D. E. White,R. L. S. Willix J. Chem. Soc. 1956 4868
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7. The chemistry of the triterpenes and related compounds. Part XXIII. The structure of taraxasterol, ψ-taraxasterol (heterolupeol), and lupenol-IT. R. Ames,J. L. Beton,A. Bowers,T. G. Halsall,E. R. H. Jones J. Chem. Soc. 1954 1905
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Petr Dzubak,Marian Hajduch,David Vydra,Alica Hustova,Miroslav Kvasnica,David Biedermann,Lenka Markova,Milan Urban,Jan Sarek Nat. Prod. Rep. 2006 23 394
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R. B. Boar Nat. Prod. Rep. 1984 1 53
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T. R. Ames,T. G. Halsall,E. R. H. Jones J. Chem. Soc. 1951 450
1617-70-5 (Lupenone) Related Products
- 5524-05-0((2R,5R)-2-Methyl-5-(prop-1-en-2-yl)cyclohexanone)
- 1449-08-7(9,19-Cyclolanostan-3-one,24-methylene-)
- 30452-60-9(9,19-Cycloergost-25-en-3-one,4,14-dimethyl-, (4a,5a)-)
- 58-19-5(Dromostanolone)
- 52-78-8(Norethandrolone)
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- 53-42-9(Etiocholanone)
- 53-41-8(Androsterone)
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